Duartin
Overview
Description
Duartin is a compound that has gained attention in scientific research due to its potential therapeutic applications. It is a synthetic molecule that has been developed through a unique synthesis method. The compound has shown promise in various scientific research studies, and its mechanism of action has been studied extensively. In
Scientific Research Applications
Hemodynamic and Humoral Effects
- Losartan has been studied for its effects on blood pressure and related hemodynamic and humoral aspects in essential hypertension. It was found to significantly lower mean arterial pressure and showed promising results when combined with other antihypertensive agents (Grossman et al., 1994).
Antiretroviral Therapy Adherence in Drug Users
- Research has investigated the adherence to antiretroviral therapy (HAART) among HIV-positive drug users (DU). Factors associated with better adherence in this group were identified, including the influence of comprehensive services providing HIV and addiction treatment with psychosocial support (Malta et al., 2008).
Preclinical Pharmacology of Losartan
- Preclinical studies have highlighted the pharmacological properties of Losartan. These include its role in blocking angiotensin II receptors and its potential benefits in treating hypertension and heart failure (Timmermans et al., 1995).
Isoflavans in Machaerium Opacum
- Duartin, identified as an isoflavan in the heartwood of Machaerium opacum, has been structurally analyzed and synthesized. Its potential therapeutic applications remain an area of interest (Ollis et al., 1978).
Losartan's Interaction with Other Drugs
- The interactions of Losartan with other medications, such as digoxin, have been evaluated to understand its pharmacokinetic properties and potential drug-drug interactions (De Smet et al., 1995).
Radiosensitizing Effect in Cancer Treatment
- Studies have shown that Losartan can enhance the therapeutic effects of ionizing radiation in prostate cancer cells, suggesting its potential as an adjunct therapy in cancer treatment (Yazdannejat et al., 2016).
properties
CAS RN |
101311-04-0 |
|---|---|
Molecular Formula |
C18H20O6 |
Molecular Weight |
332.3 g/mol |
IUPAC Name |
(3R)-3-(3-hydroxy-2,4-dimethoxyphenyl)-8-methoxy-3,4-dihydro-2H-chromen-7-ol |
InChI |
InChI=1S/C18H20O6/c1-21-14-7-5-12(17(22-2)15(14)20)11-8-10-4-6-13(19)18(23-3)16(10)24-9-11/h4-7,11,19-20H,8-9H2,1-3H3/t11-/m0/s1 |
InChI Key |
QVVPJFBYFYYVDM-NSHDSACASA-N |
Isomeric SMILES |
COC1=C(C(=C(C=C1)[C@H]2CC3=C(C(=C(C=C3)O)OC)OC2)OC)O |
SMILES |
COC1=C(C(=C(C=C1)C2CC3=C(C(=C(C=C3)O)OC)OC2)OC)O |
Canonical SMILES |
COC1=C(C(=C(C=C1)C2CC3=C(C(=C(C=C3)O)OC)OC2)OC)O |
Other CAS RN |
101311-04-0 |
synonyms |
7,3'-dihydroxy-2',4',8-trimethoxyisoflavan duartin |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[2-[(2-cyano-4,6-dinitrophenyl)diazenyl]-5-(dipropylamino)phenyl]propanamide](/img/structure/B10233.png)
